Cas no 887225-10-7 (2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 887225-10-7
• MF: C₁₉H₁₄FN₅O₃
• MW: 379.344566822052
• CID: 6285434
• PubChem ID: 7196927
• Update Time: 2025-10-21

2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 887225-10-7
• CCG-299987
• F1848-0080
• AKOS024614469
• 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• AB00676494-01

• Inchi： 1S/C19H14FN5O3/c1-28-13-7-5-12(6-8-13)25-18-15(23-19(25)27)14(16(21)26)22-17(24-18)10-3-2-4-11(20)9-10/h2-9H,1H3,(H2,21,26)(H,23,27)
• InChI Key： INJHCZSXPNUPCS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1N=C(C(N)=O)C2=C(N=1)N(C(N2)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 379.10806749g/mol
• Monoisotopic Mass: 379.10806749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Additional information on 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Recent Advances in the Study of 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 887225-10-7)

The compound 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 887225-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the compound's role as a modulator of key cellular pathways, particularly those involved in inflammation and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide exhibits potent inhibitory activity against specific kinase targets, with IC50 values in the low nanomolar range. The structural features of the compound, including the 3-fluorophenyl and 4-methoxyphenyl moieties, were found to be critical for its binding affinity and selectivity.

Pharmacokinetic evaluations of the compound have revealed favorable properties, including good oral bioavailability and metabolic stability. A preclinical study conducted in rodent models showed that the compound achieved therapeutic plasma concentrations following oral administration, with a half-life suitable for once-daily dosing. These findings suggest that 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide could be a promising candidate for further development as an oral therapeutic agent.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Biochemical Pharmacology reported that the compound significantly reduced pro-inflammatory cytokine production in macrophage cell lines, suggesting a possible application in the treatment of chronic inflammatory diseases. The mechanism appears to involve modulation of the NF-κB signaling pathway, although further studies are needed to fully elucidate the molecular details.

Structural optimization efforts have also been reported, with several research groups working to improve the compound's potency and selectivity profile. Computational modeling studies have identified key interactions between the compound and its biological targets, providing valuable insights for future drug design. These efforts have led to the development of second-generation analogs with enhanced pharmacological properties while maintaining the core scaffold of 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide.

Despite these promising findings, challenges remain in the development of this compound. Recent toxicology studies have identified potential off-target effects that require further investigation, and the compound's solubility profile may present formulation challenges. Ongoing research is addressing these issues through structural modifications and formulation optimization strategies.

The current state of research suggests that 2-(3-fluorophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a valuable lead compound with multiple potential therapeutic applications. Its unique chemical structure and biological activity profile make it an interesting subject for continued investigation in both academic and industrial settings. Future research directions likely include expanded preclinical testing, further mechanism of action studies, and the development of improved analogs with optimized drug-like properties.